Cas no 2111431-26-4 (1-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine
• CAS No: 2111431-26-4
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5760295
• PubChem ID: 165855808
• Update Time: 2025-05-25

1-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1746509
• 2111431-26-4
• 1-[1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl]ethan-1-amine
• 1-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine

• Inchi： 1S/C14H19N/c1-10(15)14(7-8-14)13-6-5-11-3-2-4-12(11)9-13/h5-6,9-10H,2-4,7-8,15H2,1H3
• InChI Key： AIBRGWLGNYYFNY-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=CC3CCCC=3C=2)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine

Introduction to 1-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine (CAS No. 2111431-26-4)

1-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2111431-26-4, represents a fusion of two distinct pharmacophoric units: the 2,3-dihydro-1H-inden scaffold and the cyclopropyl ethylamine moiety. Such a combination has been strategically explored in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The structural architecture of 1-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine is noteworthy for several reasons. The 2,3-dihydro-1H-inden core is a well-known heterocyclic system that has been extensively studied for its role in various pharmacological applications. This scaffold is often associated with properties such as metabolic stability and favorable pharmacokinetic profiles, making it an attractive component in drug design. The incorporation of the cyclopropyl ethylamine group further enhances the compound's potential by introducing additional binding interactions and modulating its physicochemical properties.

In recent years, there has been a surge in research focused on identifying new molecular entities with enhanced efficacy and reduced side effects. The compound 1-1-(2,3-dihydro-1H-inden)-5-yl)cyclopropylethan-1amine aligns with this trend by offering a structurally innovative approach to drug discovery. Its unique blend of functional groups positions it as a promising candidate for further exploration in medicinal chemistry.

The pharmacological potential of 1-1-(2,3-dihydro-1H-inden)-5-yl)cyclopropylethan-1amine has been investigated in several preclinical studies. These studies have highlighted its ability to interact with multiple targets, suggesting broad therapeutic applications. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. Such findings are particularly intriguing given the growing interest in developing treatments for conditions where these pathways play a significant role.

The synthesis of 1-1-(2,3-dihydro-H-inden)-5-yI)cyclopropylethan-lamine presents both challenges and opportunities for synthetic chemists. The construction of the 2,3-dihydro-H-inden core requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the cyclopropyl ethylamine group necessitates careful consideration of synthetic strategies to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis.

The physicochemical properties of 1-(2<0x201D;3-diHydro-H inden)-5-yI)cycIopropylethane -lamine are also of considerable interest. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its suitability for further development. Recent studies have demonstrated that modifications to its structure can significantly impact these properties, offering chemists a degree of flexibility in optimizing the compound for specific applications.

In conclusion, 11(21(31Hydro-H inden)-51yI)cycIopropylethane-lamine (CAS No. 2111431264) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of pharmacophoric elements and promising preclinical data make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play an increasingly important role in addressing some of the most challenging medical conditions.